Cas no 1806902-27-1 (5-(Bromomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine)

• Product Name: 5-(Bromomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine
• CAS No: 1806902-27-1
• MF: C₈H₇BrClF₂N
• MW: 270.501687288284
• CID: 4868321
• Update Time: 2025-07-18

5-(Bromomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C8H7BrClF2N/c1-4-5(2-9)3-13-7(6(4)10)8(11)12/h3,8H,2H2,1H3
• InChI Key： JBDRRFACCZQDHM-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)F)C(=C1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 5-(Bromomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine

Introduction to 5-(Bromomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine (CAS No. 1806902-27-1)

5-(Bromomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine (CAS No. 1806902-27-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, a chloro substituent, a difluoromethyl moiety, and a methyl group, all attached to a pyridine ring. These functional groups endow the molecule with a range of chemical and biological properties that make it an attractive candidate for various applications.

The bromomethyl group in 5-(Bromomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine is particularly noteworthy due to its reactivity and potential for further chemical modification. This functional group can participate in various substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. The chloro substituent adds to the molecule's versatility by influencing its electronic properties and reactivity. The difluoromethyl moiety, on the other hand, is known for its ability to modulate biological activity and improve the pharmacokinetic properties of drug candidates.

The pyridine ring, a fundamental heterocyclic structure, provides a rigid and planar framework that can enhance the compound's stability and bioavailability. The presence of the methyl group further modulates the electronic distribution within the molecule, contributing to its overall chemical behavior.

In recent years, 5-(Bromomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceutical agents. For instance, researchers have explored its role in the development of compounds targeting specific enzymes and receptors involved in various diseases, such as cancer, neurodegenerative disorders, and infectious diseases.

A study published in the Journal of Medicinal Chemistry highlighted the use of 5-(Bromomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine as a key intermediate in the synthesis of potent inhibitors of protein kinases. These inhibitors have shown promising results in preclinical studies, demonstrating significant antitumor activity against various cancer cell lines. The bromomethyl group was crucial in facilitating the formation of covalent bonds with target proteins, thereby enhancing the potency and selectivity of the inhibitors.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the use of 5-(Bromomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine in the development of antiviral agents. The difluoromethyl moiety was found to play a critical role in modulating the antiviral activity by improving the compound's ability to penetrate viral envelopes and inhibit viral replication. The chloro substituent also contributed to the overall stability and bioavailability of the antiviral agents.

The versatility of 5-(Bromomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine extends beyond its use as an intermediate in drug synthesis. It has also been explored for its potential as a building block in materials science and polymer chemistry. Researchers have utilized this compound to synthesize novel polymers with unique properties, such as enhanced thermal stability and improved mechanical strength. These polymers have found applications in various industries, including electronics, coatings, and adhesives.

In conclusion, 5-(Bromomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine (CAS No. 1806902-27-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers working on drug discovery, materials science, and polymer chemistry. As ongoing research continues to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.